Cas no 350228-71-6 (ethyl 2-amino-4-cyanobenzoate)

• Product Name: ethyl 2-amino-4-cyanobenzoate
• CAS No: 350228-71-6
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• MDL: MFCD18968500
• CID: 919773
• PubChem ID: 45089223
• Update Time: 2025-09-26

ethyl 2-amino-4-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-4-cyanobenzoate
• EN300-8599229
• Benzoic acid, 2-amino-4-cyano-, ethyl ester (9CI)
• 350228-71-6

• MDL： MFCD18968500
• Inchi： 1S/C10H10N2O2/c1-2-14-10(13)8-4-3-7(6-11)5-9(8)12/h3-5H,2,12H2,1H3
• InChI Key： OUSGHHVAWPDPPM-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(C#N)=CC=1N)=O

Computed Properties

• Exact Mass: 190.074
• Monoisotopic Mass: 190.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 76.1A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters